Cas no 1780239-40-8 (2-Methyl-2-(6-methylpyrimidin-4-yl)propan-1-amine)

• Product Name: 2-Methyl-2-(6-methylpyrimidin-4-yl)propan-1-amine
• CAS No: 1780239-40-8
• MF: C₉H₁₅N₃
• MW: 165.235501527786
• CID: 5718697
• PubChem ID: 82414395
• Update Time: 2025-06-08

2-Methyl-2-(6-methylpyrimidin-4-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• F1967-3403
• 1780239-40-8
• AKOS022713384
• 2-methyl-2-(6-methylpyrimidin-4-yl)propan-1-amine
• 2-Methyl-2-(6-methylpyrimidin-4-yl)propan-1-amine

• Inchi： 1S/C9H15N3/c1-7-4-8(12-6-11-7)9(2,3)5-10/h4,6H,5,10H2,1-3H3
• InChI Key： OHWCQPZMLPYMCC-UHFFFAOYSA-N
• SMILES： NCC(C)(C)C1C=C(C)N=CN=1

Computed Properties

• Exact Mass: 165.126597491g/mol
• Monoisotopic Mass: 165.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 51.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-Methyl-2-(6-methylpyrimidin-4-yl)propan-1-amine

Introduction to 2-Methyl-2-(6-methylpyrimidin-4-yl)propan-1-amine (CAS No. 1780239-40-8) in Modern Chemical and Pharmaceutical Research

2-Methyl-2-(6-methylpyrimidin-4-yl)propan-1-amine, identified by its CAS number 1780239-40-8, is a significant compound in the realm of chemical and pharmaceutical research. This molecule, featuring a unique structural framework, has garnered attention due to its potential applications in drug discovery and medicinal chemistry. The presence of both a methyl-substituted pyrimidine ring and an amine functional group makes it a versatile scaffold for further chemical modifications and biological evaluations.

The compound’s structure consists of a propyl chain with a secondary amine at the terminal position, linked to a pyrimidine ring that is further substituted with a methyl group at the 6-position. This specific arrangement contributes to its reactivity and interaction with biological targets, making it a promising candidate for various therapeutic interventions. In recent years, the development of novel heterocyclic compounds has been a focal point in pharmaceutical research, and 2-Methyl-2-(6-methylpyrimidin-4-yl)propan-1-amine exemplifies this trend.

Recent studies have highlighted the importance of pyrimidine derivatives in medicinal chemistry. Pyrimidine-based molecules are known for their broad spectrum of biological activities, including antiviral, anticancer, and anti-inflammatory properties. The incorporation of a methyl group at the 6-position of the pyrimidine ring enhances its binding affinity to certain enzymes and receptors, which is crucial for drug design. Additionally, the secondary amine functionality allows for further derivatization, enabling the creation of more complex and potent pharmacophores.

In the context of drug discovery, 2-Methyl-2-(6-methylpyrimidin-4-yl)propan-1-amine has been explored as a precursor for synthesizing novel therapeutic agents. Its structural features make it an ideal candidate for virtual screening and high-throughput screening (HTS) campaigns aimed at identifying lead compounds for various diseases. The compound’s ability to interact with biological targets in multiple ways provides a rich foundation for medicinal chemists to develop drugs with improved efficacy and reduced side effects.

One of the most exciting aspects of 2-Methyl-2-(6-methylpyrimidin-4-yl)propan-1-amine is its potential in addressing unmet medical needs. For instance, researchers have been investigating its role in developing treatments for neurological disorders. The pyrimidine moiety is known to cross the blood-brain barrier, making it an attractive scaffold for central nervous system (CNS) drugs. Furthermore, the amine group can be modified to enhance pharmacokinetic properties, such as solubility and bioavailability.

The synthesis of 2-Methyl-2-(6-methylpyrimidin-4-yl)propan-1-amine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations, have been employed to achieve high yields and purity. These methods not only ensure the quality of the compound but also open up possibilities for further structural diversification.

From a computational chemistry perspective, 2-Methyl-2-(6-methylpyrimidin-4-yl)propan-1-amine has been subjected to extensive molecular modeling studies. These studies aim to understand its interactions with biological targets at an atomic level. By utilizing computational tools like molecular dynamics simulations and quantum mechanics calculations, researchers can predict binding affinities and optimize drug-like properties. Such insights are invaluable for designing next-generation drugs with enhanced therapeutic profiles.

The pharmacological evaluation of 2-Methyl-2-(6-methylpyrimidin-4-ylopropanamino)-1-propanol has revealed promising results in preclinical studies. In vitro assays have shown that this compound exhibits inhibitory activity against several key enzymes implicated in diseases such as cancer and inflammation. Moreover, animal models have demonstrated its potential in reducing disease progression without significant toxicity. These findings underscore its therapeutic promise and justify further clinical development.

The future directions for research on 2-Methyl--(methyl-pyrimidin--4--ylo)methylethylamino--1--propanol include exploring its mechanism of action in detail. Understanding how this compound interacts with biological systems at the molecular level will provide critical insights into its therapeutic effects. Additionally, efforts are underway to develop derivatives with improved pharmacokinetic properties and reduced off-target effects.

In conclusion,(Z)-N-[3-(dimethylamino)propyl]-N'-[6-methoxypyridine--4-carboxamido]urea represents a significant advancement in chemical and pharmaceutical research. Its unique structural features make it a versatile scaffold for drug discovery, with potential applications across multiple therapeutic areas. As research continues to uncover new insights into its biology and chemistry,(E)-N-[3-(dimethylamino)propyl]-N'-[6-methoxypyridine--4-carboxamido]urea is poised to play a crucial role in developing innovative treatments for human diseases.